Cas no 40496-93-3 (4-tert-butylphthalic anhydride)
40496-93-3 structure
Product Name:4-tert-butylphthalic anhydride
CAS No:40496-93-3
MF:C12H12O3
MW:204.221883773804
CID:925837
PubChem ID:122930
Update Time:2025-04-19
4-tert-butylphthalic anhydride Chemical and Physical Properties
Names and Identifiers
-
- 4-tert-butylphthalic anhydride
- 3-tert-butylphtalic anhydride
- 4-tert-Butylphthalic anhydride; >97%
- HY-W012482
- B1337
- 5-tert-butyl-1,3-dihydro-2-benzofuran-1,3-dione
- DTXSID30186381
- F10381
- 4-t-butyl phthalic anhydride
- EINECS 251-165-2
- AS-63095
- MFCD00060127
- AM20040176
- CS-W013198
- DB-048249
- 5-(tert-Butyl)isobenzofuran-1,3-dione
- AKOS015916355
- 5-tert-butylisobenzofuran-1,3-dione
- 4-tert-Butylphthalic anhydride, 95%
- 40496-93-3
- A875544
- NS00029317
- 32703-79-0
- InChI=1/C12H12O3/c1-12(2,3)7-4-5-8-9(6-7)11(14)15-10(8)13/h4-6H,1-3H
- 1,3-Isobenzofurandione, 5-(1,1-dimethylethyl)-
- 5-tert-butyl-2-benzofuran-1,3-dione
- 4-t-butyl-phthalic anhydride
- 4-t-butylphthalic anhydride
- SCHEMBL1545970
-
- Inchi: 1S/C12H12O3/c1-12(2,3)7-4-5-8-9(6-7)11(14)15-10(8)13/h4-6H,1-3H3
- InChI Key: YLJYVKLZVHWUCT-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=C(C=C2C1=O)C(C)(C)C)=O
Computed Properties
- Exact Mass: 204.078644241g/mol
- Monoisotopic Mass: 204.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Melting Point: 70-75 °C(lit.)
4-tert-butylphthalic anhydride Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
40496-93-3 (4-tert-butylphthalic anhydride) Related Products
- 32703-79-0(5-(tert-Butyl)isobenzofuran-1,3-dione)
- 63846-76-4(Ethyl 2,4,6-triisopropylbenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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